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Compound of Interest

Compound Name: 5,5'-Difluoro BAPTA

Cat. No.: B130989 Get Quote

Essential Safety and Handling Guide for 5,5'-
Difluoro BAPTA
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like 5,5'-Difluoro
BAPTA. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to foster a secure research environment.

Chemical and Physical Properties

5,5'-Difluoro BAPTA is a non-fluorescent calcium indicator used to study cytosolic free Ca2+

by 19F-NMR.[1][2] It is a derivative of BAPTA and is often supplied as an acetoxymethyl (AM)

ester for cell loading or as a tetrapotassium salt.[3] The AM ester form is membrane-permeable

and is converted to the active Ca2+ chelator by intracellular esterases.[3]
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Property 5,5'-Difluoro BAPTA (AM)
5,5'-Difluoro BAPTA,
tetrapotassium salt

Molecular Formula C34H38F2N2O18[1][2] C22H18F2K4N2O10

Molecular Weight 800.67 g/mol [1] 665 g/mol

Appearance
White to off-white crystalline

powder[2]
White solid

Solubility
Soluble in DMSO, DMF, EtOAc

or CHCl3[2]
Soluble in water

CAS Number
156027-00-8[1] or 128255-42-

5[2]
Not explicitly found

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for 5,5'-Difluoro BAPTA was not found in the

immediate search, a thorough risk assessment should be conducted based on the nature of

fluorinated organic compounds and BAPTA derivatives. The carbon-fluorine bond is strong,

making many perfluorinated compounds stable.[4] However, the synthesis of such compounds

can involve hazardous reagents.[4] For the end-user, the primary risks are associated with the

handling of the powder and its solutions.

Potential hazards include:

Eye and Skin Irritation: Direct contact with the powder or solutions may cause irritation.

Respiratory Tract Irritation: Inhalation of dust from the powdered form can irritate the

respiratory system.

Unknown Toxicity: The full toxicological profile of 5,5'-Difluoro BAPTA is not widely

documented. Therefore, it should be handled with care, assuming it is potentially hazardous.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for minimizing exposure. The following table

summarizes the recommended PPE for handling 5,5'-Difluoro BAPTA.
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PPE Category Item Specifications and Usage

Eye and Face Protection Safety Goggles

Must be worn at all times to

protect against splashes. They

should meet ANSI Z87.1

standards.[4]

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing or

when handling larger

quantities.[5][6]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are generally

suitable for incidental contact.

[7][8] Regularly inspect gloves

for any signs of degradation or

punctures and change them

immediately if contaminated.[7]

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing from contamination.[7]

For procedures with a higher

risk of exposure, consider a

flame-resistant lab coat.[9]

Respiratory Protection

Not generally required for

handling solutions in a well-

ventilated area. If dust is

generated during weighing, a

NIOSH-approved respirator

may be necessary.[7] All

handling of the solid form

should be done in a chemical

fume hood.[7]

Operational Plan: Step-by-Step Handling Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Safe_Laboratory_Practices_in_Handling_Fluorinated_Organic_Compounds.pdf
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132018
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_BAPTA.pdf
https://www.researchgate.net/figure/Types-of-chelating-agent-and-usages_tbl1_338953167
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_BAPTA.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_BAPTA.pdf
https://ipo.rutgers.edu/rehs/sop/Fluorine
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_BAPTA.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_BAPTA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A systematic workflow is essential for both safety and experimental accuracy.

Preparation Handling (in Fume Hood) Experimental Use Cleanup and Disposal

1. Prepare Workspace
(Clean, Uncluttered)

2. Assemble PPE
(Goggles, Gloves, Lab Coat)

3. Gather Materials
(Chemical, Solvents, Glassware)

4. Weigh Solid
(Minimize Dust)

Proceed to handling 5. Prepare Solution
(Add solid to solvent slowly)

6. Perform Experiment
(Use appropriate PPE)

Use solution 7. Decontaminate
(Glassware, Surfaces)

After experiment 8. Dispose of Waste
(Follow institutional guidelines)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 5,5'-Difluoro BAPTA.

1. Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.[7]

Confirm that an eyewash station and safety shower are readily accessible.[7]

Put on all required PPE: safety goggles, chemical-resistant gloves, and a lab coat.

2. Weighing and Solution Preparation:

Handle the solid form of 5,5'-Difluoro BAPTA inside a chemical fume hood to prevent

inhalation of any dust.[7]

Use a dedicated spatula and weighing paper.

To prepare a solution, slowly add the weighed solid to the appropriate solvent (e.g., DMSO

for the AM ester, water for the tetrapotassium salt) to avoid splashing.[7]

3. Storage:

Store 5,5'-Difluoro BAPTA in a tightly sealed container in a cool, dry, and well-ventilated

area.[7]

Protect from light and moisture.[2] The recommended storage temperature is often -20°C.[2]
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Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:

All waste materials, including unused chemicals, contaminated gloves, and weighing papers,

should be collected in a designated and clearly labeled hazardous waste container.[7]

Do not mix with other waste streams unless compatibility has been confirmed.

Disposal Method:

Never pour 5,5'-Difluoro BAPTA solutions down the drain.[7]

All chemical waste must be disposed of in accordance with federal, state, and local

environmental regulations.[7]

Consult your institution's Environmental Health and Safety (EHS) office for specific disposal

guidelines.[10]

Spill Management:

In case of a spill, evacuate the immediate area if necessary.

For a small spill of solid material, carefully sweep it up to avoid creating dust and place it in a

sealed container for disposal.[7]

For a liquid spill, absorb it with an inert, non-combustible material like sand or vermiculite

and place it in a chemical waste container.[7]

Ensure appropriate PPE is worn during the entire cleanup process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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